Cas no 2172587-22-1 (2-1-pentyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-pentyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172587-22-1
• MF: C₁₀H₁₃F₃N₄
• MW: 246.232231855392
• CID: 5568060
• PubChem ID: 165595784
• Update Time: 2025-05-20

2-1-pentyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2172587-22-1
• EN300-1599259
• 2-[1-pentyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2-1-pentyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C10H13F3N4/c1-2-3-4-7-17-9(10(11,12)13)8(5-6-14)15-16-17/h2-5,7H2,1H3
• InChI Key： HCHMLCBEWUEHMJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC#N)N=NN1CCCCC)(F)F

Computed Properties

• Exact Mass: 246.10923092g/mol
• Monoisotopic Mass: 246.10923092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-1-pentyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Comprehensive Overview of 2-1-pentyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172587-22-1)

The compound 2-1-pentyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172587-22-1) is a specialized organic molecule featuring a 1,2,3-triazole core substituted with a trifluoromethyl group and a pentyl chain. This structure places it within the broader category of heterocyclic compounds, which are increasingly relevant in pharmaceutical and agrochemical research due to their unique electronic and steric properties. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a candidate for drug discovery applications.

Recent trends in organic chemistry highlight the growing demand for fluorinated compounds, driven by their ability to improve bioavailability and binding affinity in bioactive molecules. The 1,2,3-triazole moiety, in particular, has gained attention for its role in click chemistry, a modular approach to synthesizing complex molecules. Researchers frequently search for "triazole derivatives in drug design" or "trifluoromethyl group applications," reflecting the compound's alignment with current scientific priorities.

From a synthetic perspective, 2-1-pentyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile can be prepared via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a hallmark of click chemistry. This method offers high yields and selectivity, addressing the industry's need for efficient and scalable protocols. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing its purity and confirming the trifluoromethyl substitution pattern.

In material science, derivatives of 1,2,3-triazole are explored for their potential in organic electronics and catalysis. The pentyl side chain in this compound may influence solubility and self-assembly properties, topics frequently queried in searches like "alkyl chain effects on material performance." Such investigations underscore the interdisciplinary relevance of this molecule.

Environmental and regulatory considerations are also paramount. While 2-1-pentyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetonitrile is not classified as hazardous, its fluorinated nature warrants scrutiny under evolving green chemistry guidelines. Queries such as "sustainable synthesis of fluorinated compounds" reflect this concern, urging researchers to optimize synthetic routes for minimal waste.

In summary, CAS No. 2172587-22-1 represents a versatile scaffold with applications spanning medicinal chemistry and materials science. Its structural features—trifluoromethyl, pentyl, and triazole—align with cutting-edge research themes, ensuring sustained interest in its properties and derivatives. Future studies may focus on its bioactivity profiling or integration into functional materials, further solidifying its scientific utility.